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Compound of Interest

Compound Name: (+)-Fenchone

Cat. No.: B1675204 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling (+)-Fenchone, a widely used monoterpenoid in various research applications.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring the integrity of your experimental outcomes.

Personal Protective Equipment (PPE)
When handling (+)-Fenchone, a comprehensive approach to personal protection is non-

negotiable. The following personal protective equipment is mandatory to prevent skin and eye

contact, as well as inhalation of vapors.

Core PPE Requirements:

Eye and Face Protection: Always wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1] A face shield may be necessary for splash-prone procedures.

Skin Protection:

Gloves: Chemical-resistant, impervious gloves must be worn. Nitrile gloves are a suitable

option. Always inspect gloves for tears or holes before use and practice proper glove

removal technique to avoid skin contact.[2]
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Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1][3] A

lab coat is standard. For larger quantities or increased risk of splashing, a chemical-

resistant apron or suit is recommended.

Respiratory Protection: In well-ventilated areas, respiratory protection may not be necessary

for small quantities. However, if vapors are likely to be generated or if working in a poorly

ventilated space, a NIOSH/MSHA or European Standard EN 136 approved respirator with an

appropriate organic vapor cartridge should be used.[4]

Quantitative Data for (+)-Fenchone
A clear understanding of the physical and chemical properties of (+)-Fenchone is fundamental

to its safe handling. The following table summarizes key quantitative data.

Property Value Source

CAS Number 4695-62-9 [1]

Molecular Formula C₁₀H₁₆O [5]

Molecular Weight 152.23 g/mol [5]

Appearance Colorless to pale yellow liquid [1][5]

Odor Camphor-like, minty [5]

Boiling Point 192 - 194 °C [6]

Flash Point 62 °C (143.6 °F) [1]

Density 0.948 g/cm³ at 25 °C [6]

Experimental Protocol: General Handling and
Storage
The following protocol outlines the standard procedure for the safe handling and storage of (+)-
Fenchone in a laboratory setting.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood.
Ensure that an eyewash station and a safety shower are readily accessible.[1]
Remove all sources of ignition from the immediate vicinity, as (+)-Fenchone is a combustible
liquid.[1][3]

2. Handling:

Don the required personal protective equipment (gloves, safety goggles, lab coat).
Carefully open the container, avoiding splashes.
Use only clean, dry glassware and equipment.
If transferring, do so slowly to minimize the generation of vapors.
Keep the container tightly closed when not in use.[1][2]

3. Storage:

Store in a cool, dry, and well-ventilated place away from heat and sources of ignition.[1][3]
Keep the container tightly closed to prevent leakage and evaporation.[2][5]
Store away from incompatible materials such as strong oxidizing agents.[3]

Spill and Disposal Plan
Accidents can happen. A clear and concise plan for spill management and waste disposal is

crucial.

Spill Response:

Evacuate and Ventilate: If a significant spill occurs, evacuate non-essential personnel and

ensure the area is well-ventilated.

Containment: For small spills, absorb the liquid with an inert material such as vermiculite,

sand, or earth.[1] Do not use combustible materials like paper towels to absorb the spill.

Collection: Carefully collect the absorbed material using a spark-proof tool and place it into a

suitable, labeled container for disposal.[1]

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal:
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Chemical Waste: Dispose of (+)-Fenchone and any contaminated materials as hazardous

waste.[6] Do not pour down the drain.[2]

Consult Regulations: Chemical waste generators must adhere to US EPA guidelines (40

CFR Parts 261.3) and consult state and local hazardous waste regulations for complete and

accurate classification and disposal procedures.[1]

Professional Disposal: It is recommended to use a licensed disposal company for the

removal of chemical waste.[2]

Safety Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of (+)-Fenchone,

from preparation to disposal.
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Caption: Workflow for Safe Handling of (+)-Fenchone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1675204?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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